Cas no 946786-47-6 (5-bromo-2-(2-ethoxyethoxy)aniline)

• Product Name: 5-bromo-2-(2-ethoxyethoxy)aniline
• CAS No: 946786-47-6
• MF: C₁₀H₁₄BrNO₂
• MW: 260
• CID: 4666834
• PubChem ID: 26190372
• Update Time: 2025-06-11

5-bromo-2-(2-ethoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(2-ETHOXYETHOXY)ANILINE
• 5-bromo-2-(2-ethoxyethoxy)aniline

• Inchi： InChI=1S/C10H14BrNO2/c1-2-13-5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： IUNLIXWIKYDKRR-UHFFFAOYSA-N
• SMILES： CCOCCOc1ccc(cc1N)Br

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 347.3±32.0 °C at 760 mmHg
• Flash Point: 163.8±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-2-(2-ethoxyethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-bromo-2-(2-ethoxyethoxy)aniline

Professional Introduction to 5-bromo-2-(2-ethoxyethoxy)aniline (CAS No. 946786-47-6)

5-bromo-2-(2-ethoxyethoxy)aniline, with the chemical identifier CAS No. 946786-47-6, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic amine derivative has garnered attention due to its versatile structural properties and potential applications in drug development. The compound's unique structure, featuring a bromine substituent and ethoxyethoxy side chain, makes it a valuable intermediate in synthesizing various bioactive molecules.

The synthesis of 5-bromo-2-(2-ethoxyethoxy)aniline involves meticulous chemical transformations that highlight the compound's reactivity and adaptability. The presence of the bromine atom at the fifth position of the aniline ring enhances its utility in cross-coupling reactions, which are pivotal in modern medicinal chemistry. These reactions often form the backbone of strategies used to create complex molecular architectures, including those found in novel therapeutic agents.

In recent years, there has been a surge in research focusing on aromatic amines due to their role as pharmacophores in numerous drugs. The ethoxyethoxy side chain in 5-bromo-2-(2-ethoxyethoxy)aniline contributes to its solubility and bioavailability, making it an attractive candidate for further exploration. Studies have demonstrated its potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity by binding to specific pockets within target proteins has been a focal point of investigation.

The pharmaceutical industry has increasingly leveraged such intermediates to design molecules with enhanced efficacy and reduced side effects. The bromine atom in 5-bromo-2-(2-ethoxyethoxy)aniline serves as a handle for further functionalization, allowing chemists to tailor the compound for specific biological activities. This flexibility has led to its incorporation into various drug candidates that are currently undergoing preclinical evaluations.

One of the most promising applications of 5-bromo-2-(2-ethoxyethoxy)aniline is in the development of antimicrobial agents. The growing threat of antibiotic-resistant pathogens has spurred research into novel compounds that can overcome existing resistance mechanisms. The structural features of this compound make it a candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for further optimization.

The role of computational chemistry in optimizing the properties of 5-bromo-2-(2-ethoxyethoxy)aniline cannot be overstated. Advanced modeling techniques have enabled researchers to predict the compound's behavior in biological systems, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can refine synthetic routes and predict the efficacy of derivative compounds with greater accuracy.

In conclusion, 5-bromo-2-(2-ethoxyethoxy)aniline (CAS No. 946786-47-6) represents a compelling example of how structural innovation can drive pharmaceutical advancements. Its unique combination of functional groups and reactivity makes it a versatile tool for medicinal chemists. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow, offering hope for novel treatments against various diseases.